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Compound Name:
Bisindolylmaleimide XI

hydrochloride

Cat. No.: B10766975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bisindolylmaleimide XI hydrochloride (also known as BIM XI or Ro 31-0432) is a potent and

selective, cell-permeable inhibitor of Protein Kinase C (PKC) isoforms.[1][2][3] Its selectivity for

specific PKC isoforms makes it a valuable tool in signal transduction research and drug

discovery, particularly in studies related to T-cell activation, cardiac contractility, and cancer.[1]

[2] This document provides detailed protocols for the preparation, storage, and application of

Bisindolylmaleimide XI hydrochloride stock solutions to ensure experimental reproducibility

and accuracy.

Compound Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b10766975?utm_src=pdf-interest
https://www.benchchem.com/product/b10766975?utm_src=pdf-body
https://www.caymanchem.com/product/11073/bisindolylmaleimide-xi-(hydrochloride)
https://www.abcam.com/en-us/products/biochemicals/bisindolylmaleimide-xi-hydrochloride-pkc-inhibitor-ab143783
https://dcchemicals.com/product_show-bisindolylmaleimide-xi-hydrochloride.html?datasheet=datasheet
https://www.caymanchem.com/product/11073/bisindolylmaleimide-xi-(hydrochloride)
https://www.abcam.com/en-us/products/biochemicals/bisindolylmaleimide-xi-hydrochloride-pkc-inhibitor-ab143783
https://www.benchchem.com/product/b10766975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Synonyms BIM XI, Ro 31-0432 [1]

Molecular Formula C₂₈H₂₈N₄O₂ • HCl [1][4]

Molecular Weight 489.0 g/mol [1]

Purity ≥98% [1][2]

Form Crystalline solid [1]

Solubility
Soluble in DMSO and

Methanol
[1][2][4]

Mechanism of Action
Bisindolylmaleimide XI hydrochloride is a highly selective inhibitor of Protein Kinase C

(PKC). It functions as an ATP-competitive inhibitor, targeting the kinase domain of PKC.[5] This

inhibition prevents the phosphorylation of downstream target proteins involved in various

cellular processes. BIM XI displays greater selectivity for certain PKC isoforms, as indicated by

the following IC₅₀ values:

PKC Isoform IC₅₀ Value

PKCα 9 nM

PKCβI 28 nM

PKCβII 31 nM

PKCγ 37 nM

PKCε 108 nM

Source:[1][3][6]

This selectivity allows for the targeted investigation of specific PKC-mediated signaling

pathways.
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Signaling Pathway Inhibition
Bisindolylmaleimide XI hydrochloride's inhibition of PKC isoforms can impact multiple

downstream signaling cascades critical to cell proliferation, differentiation, and apoptosis.[2] By

blocking PKC, BIM XI can modulate pathways such as the MAPK/ERK and PI3K/Akt signaling

pathways.
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Caption: Inhibition of PKC by Bisindolylmaleimide XI.
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Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bisindolylmaleimide XI
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

Bisindolylmaleimide XI hydrochloride (solid form)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Equilibration: Allow the vial of Bisindolylmaleimide XI hydrochloride to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of the compound. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 0.489 mg of Bisindolylmaleimide XI
hydrochloride (Molecular Weight = 489.0 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For the example above, add 100 µL of DMSO.

Solubilization: Vortex the solution thoroughly to ensure complete dissolution. Gentle warming

(e.g., in a 37°C water bath) may be necessary to fully dissolve the compound.[2]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can lead to degradation of

the compound.
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Storage: Store the aliquots at -20°C or -80°C for long-term storage.[1][7][8]

Storage and Stability:

Form Storage Temperature Stability

Solid -20°C ≥ 4 years

Stock Solution in DMSO -20°C Up to 1 month

Stock Solution in DMSO -80°C Up to 6 months

Sources:[1][7][8]

Protect the stock solution from light.

Preparation of Working Solutions
Procedure:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilute the stock solution to the desired final concentration using the appropriate cell culture

medium or buffer immediately before use.

Mix the working solution thoroughly by gentle pipetting or inversion.

Note: The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) to avoid solvent-induced cellular toxicity.

Experimental Workflow
The following diagram outlines a typical workflow for an in vitro experiment using

Bisindolylmaleimide XI hydrochloride.
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Caption: General experimental workflow for using BIM XI.

Applications
Bisindolylmaleimide XI hydrochloride is a versatile tool for studying a range of biological

processes:

T-Cell Activation and Proliferation: It has been shown to prevent T-cell activation and

proliferation, making it useful for immunology research.[1][2]
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Cardiovascular Research: Inhibition of PKCα by BIM XI has been associated with enhanced

cardiac contractility and protection from heart failure.[1][2]

Cancer Biology: Given the role of PKC in cell proliferation and survival, BIM XI is utilized to

investigate cancer signaling pathways.[2]

Neuroscience: It has been used to study the role of PKC in neuronal signaling.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, when handling the compound and its solutions.

Handle the compound in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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